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Compound of Interest

Compound Name: O-(4-Nitrophenyl)hydroxylamine

Cat. No.: B1317035

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential safety and logistical information
for O-(4-Nitrophenyl)hydroxylamine, offering procedural, step-by-step guidance to ensure
operational excellence and mitigate risks.

Hazard Identification and Classification

O-(4-Nitrophenyl)hydroxylamine is a chemical compound that poses significant health risks.
According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), it is classified as toxic if swallowed, in contact with skin, or if inhaled.[1][2] It is also toxic
to aquatic life with long-lasting effects.[1][2]

Signal Word: Danger[1][2]

Hazard Statements:

H301: Toxic if swallowed[1][2]

H311: Toxic in contact with skin[1][2]

H331: Toxic if inhaled[1][2]

H411: Toxic to aquatic life with long lasting effects[1][2]
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Property Value Source
CAS Number 33543-55-4 [1]
Molecular Formula C6H6N203 [2]
Molecular Weight 154.12 g/mol [2]
Physical Form Solid [3]
Storage Temperature Refrigerator [3]

Operational Plan: Step-by-Step Handling Protocol

A meticulous approach to handling O-(4-Nitrophenyl)hydroxylamine is critical to ensure
personnel safety and prevent environmental contamination.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.
» Ensure safety showers and eyewash stations are readily accessible.[4]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is mandatory when
handling this compound.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.[1]

Protects against splashes and

airborne particles.

Skin Protection

- Gloves: Chemical-resistant
gloves (e.g., nitrile rubber)
inspected before use.[1] -
Clothing: Fire/flame resistant
and impervious clothing. A lab
coat or chemical-resistant

apron is required.

Prevents skin contact, which

can be toxic.

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, a
full-face respirator with an
appropriate cartridge is

necessary.[1]

Protects against inhalation of

toxic dust or vapors.

Safe Handling and Storage

» Handling:

o Avoid dust formation.[1]

o Do not eat, drink, or smoke in the handling area.[1]

o Wash hands thoroughly after handling.[1]

o Avoid contact with skin and eyes.[1]

o Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

o Store locked up.[1]
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o Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[5]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as outlined
above.[1]

o Environmental Precautions: Prevent further leakage or spillage. Do not let the product enter
drains.[4]

e Methods for Cleaning Up:

o For small spills, sweep up the solid material, taking care to avoid generating dust, and
place it in a suitable, labeled container for disposal.

o For larger spills, use a HEPA-filtered vacuum for cleanup.

o Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan: Waste Management Protocol

Proper disposal of O-(4-Nitrophenyl)hydroxylamine and its containers is crucial to prevent
environmental harm.

o Waste Generation: All materials contaminated with O-(4-Nitrophenyl)hydroxylamine,
including disposable PPE, weighing papers, and cleaning materials, should be considered
hazardous waste.

o Containerization: Collect waste in a designated, properly labeled, and sealed hazardous
waste container.

» Disposal Route: Dispose of contents and container to an appropriate treatment and disposal
facility in accordance with all applicable local, state, and federal regulations.[1] Do not
dispose of down the drain.
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Workflow for Handling O-(4-
Nitrophenyl)hydroxylamine

Workflow for Safe Handling of O-(4-Nitrophenyl)hydroxylamine

Preparation

1. Don Personal
Protective Equipment

2. Prepare Work Area
(Fume Hood)

3. Weigh Chemical

4. Perform Experiment

Cleanup & Disposal

5. Decontaminate
Work Area & Equipment

:

6. Segregate &
Label Hazardous Waste

:

7. Doff & Dispose of
Contaminated PPE

Final£teps

8. Wash Hands
Thoroughly

9. Store Chemical
Properly
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Caption: A logical workflow for the safe handling of O-(4-Nitrophenyl)hydroxylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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